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Compound of Interest

Compound Name: Cyclopentylmagnesium Bromide

Cat. No.: B108618 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for

Cyclopentylmagnesium Bromide, a highly reactive Grignard reagent essential for various

organic synthesis applications.[1] Given its properties, this reagent is typically supplied as a

solution, most commonly in diethyl ether or tetrahydrofuran (THF).[1][2] The safety profile of the

solution is therefore a composite of the reagent and the solvent. The information herein is

synthesized from publicly available Safety Data Sheets (SDSs) to ensure research and drug

development professionals can handle this chemical with the utmost care and preparedness.

Hazard Identification and Classification
Cyclopentylmagnesium bromide solutions are classified as hazardous under OSHA

regulations.[3] The primary dangers stem from their extreme flammability, reactivity with water,

and corrosive effects on skin and eyes.[2][3][4] The reagent reacts violently with water to

release flammable gases that may ignite spontaneously and can form explosive peroxides

upon storage, particularly once opened.[2][3][5][6]

Table 1: GHS Hazard Classifications
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Hazard Class Category

Flammable Liquids Category 1[2][3][7]

Substances which, in contact with water, emit

flammable gases
Category 1[7]

Pyrophoric Liquids Category 1[7]

Acute Toxicity, Oral Category 4[2][3]

Acute Toxicity, Dermal Category 4[2][3]

Acute Toxicity, Inhalation Category 4[2][3]

Skin Corrosion / Irritation Category 1B[2][3][7]

Serious Eye Damage / Eye Irritation Category 1[2][3][7]

Specific Target Organ Toxicity (Single Exposure) Category 3 (CNS, Respiratory System)[2][3][7]

Specific Target Organ Toxicity (Repeated

Exposure)
Category 2 (Liver, Blood)[2][3]

Table 2: Hazard and Precautionary Statements
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Code Statement

Hazard Statements

H224 Extremely flammable liquid and vapor.[4][5][7]

H250
Catches fire spontaneously if exposed to air.[4]

[7]

H260
In contact with water releases flammable gases

which may ignite spontaneously.[4][7]

H302 Harmful if swallowed.[3][4][5]

H314
Causes severe skin burns and eye damage.[4]

[5][7]

H336 May cause drowsiness or dizziness.[5][7]

EUH014 Reacts violently with water.[7]

EUH019 May form explosive peroxides.[5][7]

Precautionary Statements

P210
Keep away from heat, sparks, open flames, and

hot surfaces. — No smoking.[2][5]

P223 Do not allow contact with water.

P231 + P232 Handle under inert gas. Protect from moisture.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[3][8]

P301 + P330 + P331
IF SWALLOWED: rinse mouth. Do NOT induce

vomiting.[5]

P303 + P361 + P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with

water/shower.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]
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P402 + P404
Store in a dry place. Store in a closed container.

[5]

Physical and Chemical Properties
The quantitative data available pertains primarily to the reagent as a solution.

Table 3: Physical and Chemical Data for Cyclopentylmagnesium Bromide Solutions

Property Value Notes

Molecular Formula C₅H₉BrMg[3][6]

Molecular Weight 173.33 g/mol [3]

Appearance
Colorless to light yellow

solution.[1]

Concentration 2.0 M in diethyl ether[2]
Also available as ~1mol/L in

THF.[1]

Density 0.996 g/mL at 25 °C
For 2.0 M solution in diethyl

ether.

Boiling Point 35 °C

For 2.0 M solution in diethyl

ether; reflects the solvent's

boiling point.

Flash Point -38 °C (-36.4 °F)[7]
Closed cup; for 2.0 M solution

in diethyl ether.

Explosive Properties
Vapors may form explosive

mixtures with air.[3]

Emergency Procedures and First Aid
Immediate medical attention is required for most exposures.[2][3] Personnel providing first aid

should protect themselves from exposure.
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Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[2][3] Remove contact lenses if present and easy to do.[3] Seek immediate medical

attention.

Skin Contact: Take off immediately all contaminated clothing.[2][3] Wash off immediately with

plenty of water for at least 15 minutes.[2][5] Seek immediate medical attention.

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[2][3] If not breathing, give artificial respiration.[3] Do not use mouth-to-mouth

resuscitation.[2][3] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[2][3] Call a physician or poison control center

immediately.[3] Rinse mouth with water.[3]
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First Aid Workflow for Cyclopentylmagnesium Bromide Exposure.

Fire Fighting Measures
The extreme flammability and water-reactivity of this reagent require specific fire-fighting

protocols.
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Suitable Extinguishing Media: Dry sand, dry chemical powder, or alcohol-resistant foam.[8]

Unsuitable Extinguishing Media:DO NOT USE WATER or foam.[9] The reagent reacts

violently with water, liberating extremely flammable gases.[2][3]

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back.[2][3] Containers may explode when heated.[2][3] Hazardous decomposition products

include carbon monoxide, carbon dioxide, magnesium oxides, and hydrocarbons.[2][3]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[2][3]
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Decision Logic for Fire Fighting.

Accidental Release Measures
Spills must be handled immediately and carefully, isolating all sources of ignition.

Personal Precautions: Evacuate personnel to safe areas.[4] Wear personal protective

equipment, including a protective suit and SCBA if necessary.[2] Ensure adequate

ventilation.[4] Remove all sources of ignition and use non-sparking tools.[2][3][4]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so.[4] Do not let

the chemical enter drains.

Methods for Containment and Clean-up: Do not expose the spill to water.[2][3] Absorb with

inert material (e.g., dry sand or earth) and place in a suitable container for disposal.

Spill Detected

1. Evacuate & Secure Area
Remove All Ignition Sources

2. Don Appropriate PPE
(Gloves, Goggles, Protective Suit, Respirator)

3. Contain Spill
Use inert, dry material (e.g., sand)

4. Clean Up
Use non-sparking tools

5. Dispose of Waste
Place in sealed container for approved disposal

Click to download full resolution via product page

Workflow for Accidental Release Response.
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Handling and Storage
Strict protocols are mandatory to prevent accidents during handling and storage.

Handling: Use only under a chemical fume hood.[2][3] Handle under an inert atmosphere

(e.g., nitrogen).[2][3] Wear full personal protective equipment.[2][3] Keep away from open

flames, hot surfaces, and sources of ignition.[2][3] Use non-sparking, explosion-proof

equipment and ground/bond all containers.[2][3]

Storage: Store in a flammables area in a tightly closed container.[2] Keep in a dry, cool, and

well-ventilated place.[3] Store away from water or moist air.[2] Containers should be dated

when opened and tested periodically for the presence of peroxides.[3] If crystals form or

peroxidation is suspected, the product is extremely dangerous and should only be handled

by professionals.[3]
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Hierarchy of Controls for Safe Handling

Engineering Controls
(Most Effective)

Administrative Controls

• Use in Chemical Fume Hood
• Handle Under Inert Gas (Nitrogen)
• Use Explosion-Proof Equipment

• Ground/Bond Containers

Personal Protective Equipment (PPE)
(Least Effective)

• Follow Standard Operating Procedures (SOPs)
• Do Not Work Alone

• Test for Peroxides Periodically

• Wear Chemical-Resistant Gloves
• Wear Safety Goggles & Face Shield

• Wear Flame-Retardant Lab Coat

Click to download full resolution via product page

Hierarchy of Controls for Safe Handling.

Exposure Controls and Personal Protection
Engineering controls are the primary method for minimizing exposure, supplemented by robust

personal protective equipment.

Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood.

[3] Ensure eyewash stations and safety showers are close to the workstation.[3] Use

explosion-proof electrical and lighting equipment.[3]

Personal Protective Equipment (PPE):
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Table 4: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations.[3]

A face shield is also recommended.

Skin Protection

Wear appropriate protective gloves (e.g., butyl

rubber, nitrile rubber) and clothing to prevent

skin exposure.[3][4]

Respiratory Protection

Use a NIOSH/MSHA approved respirator if

exposure limits are exceeded or if irritation or

other symptoms are experienced.[3]

Stability and Reactivity
This reagent is highly reactive and sensitive to environmental conditions.

Table 5: Stability and Reactivity Profile

Parameter Description

Reactivity Reacts violently with water.[2][3]

Chemical Stability
Moisture sensitive.[3] May form explosive

peroxides upon exposure to air.[3]

Conditions to Avoid

Exposure to moist air or water, excess heat,

open flames, hot surfaces, and sources of

ignition.[2][3]

Incompatible Materials Strong oxidizing agents, water, moist air.[2][3]

Hazardous Decomposition Products
Carbon monoxide (CO), Carbon dioxide (CO₂),

Magnesium oxides, Hydrocarbons.[2][3]

Hazardous Polymerization Hazardous polymerization does not occur.[3]
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Disclaimer: This guide is intended for informational purposes for trained professionals and is

based on publicly available Safety Data Sheets. It is not a substitute for a comprehensive risk

assessment or the specific SDS provided by the manufacturer. Always consult the

manufacturer's SDS before use.

Note on Experimental Protocols:Safety Data Sheets are regulatory documents that summarize

the hazards of a chemical product and provide safety information. They classify hazards based

on standardized testing but do not typically include the detailed experimental methodologies or

protocols used to derive those classifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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